Cas no 150821-39-9 (9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%))

9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%) is a modified rapamycin derivative with a purity exceeding 80%. This compound features structural alterations at the 9, 14, and 15 positions, including deepoxy, deoxo, and epoxy modifications, as well as hydroxyl and oxo functional groups. These modifications may influence its biological activity, particularly in pathways involving mTOR inhibition, making it a valuable intermediate for research in immunology, oncology, and cell signaling. The high purity ensures consistency in experimental applications, while its unique structure provides opportunities for further derivatization. Suitable for analytical and investigative studies, this compound is primarily utilized in pharmaceutical and biochemical research.
9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%) structure
150821-39-9 structure
Product Name:9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)
CAS No:150821-39-9
MF:
MW:
CID:4739182
Update Time:2025-10-30

9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%) Chemical and Physical Properties

Names and Identifiers

    • 9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)

9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D228588-1mg
9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)
150821-39-9
1mg
$244.00 2023-05-18
TRC
D228588-2.5mg
9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)
150821-39-9
2.5mg
$ 532.00 2023-09-08
TRC
D228588-5mg
9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)
150821-39-9
5mg
$1007.00 2023-05-18
TRC
D228588-10mg
9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)
150821-39-9
10mg
$ 1938.00 2023-09-08
BAI LING WEI Technology Co., Ltd.
D228588-1mg
9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)
150821-39-9
1mg
¥ 2800 2022-08-26
BAI LING WEI Technology Co., Ltd.
D228588-2.5mg
9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)
150821-39-9
2.5mg
¥ 6160 2022-08-26
BAI LING WEI Technology Co., Ltd.
D228588-5mg
9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)
150821-39-9
5mg
¥ 11690 2022-08-26
BAI LING WEI Technology Co., Ltd.
D228588-10mg
9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)
150821-39-9
10mg
¥ 22190 2022-08-26

Additional information on 9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)

Compound CAS No. 150821-39-9: 9,14-Deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin (>80%)

Rapamycin, also known as sirolimus, is a macrolide antibiotic and immunosuppressive agent that has garnered significant attention in the scientific community due to its diverse biological activities. The compound CAS No. 150821-39-9, specifically referred to as 9,14-deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxorapamycin, represents a chemically modified derivative of rapamycin. This derivative has been extensively studied for its potential applications in the fields of oncology, immunology, and infectious diseases.

The structural modifications in 9,14-deepoxy-15-deoxo-14-deoxy-9,15-epoxy-15-hydroxy-14-oxyrapamycin introduce unique properties that distinguish it from the parent compound. Recent studies have highlighted its enhanced bioavailability and reduced toxicity profiles, making it a promising candidate for targeted drug delivery systems. Researchers have also explored its ability to modulate key signaling pathways involved in cancer progression, such as the mTOR pathway, which is critical for cell growth and survival.

One of the most notable advancements in this area is the development of rapamycin analogs with improved pharmacokinetic properties. These analogs have shown remarkable efficacy in preclinical models of solid tumors and hematological malignancies. For instance, a study published in *Nature Communications* demonstrated that 9,14-deepoxy derivatives exhibit superior anti-proliferative activity against various cancer cell lines compared to conventional rapamycin.

In addition to its anti-cancer potential, 9,14-deepoxy-rapamycin derivatives have also been investigated for their immunomodulatory effects. The compound's ability to selectively inhibit certain immune cells while sparing others has opened new avenues for treating autoimmune diseases and transplant rejection. A recent clinical trial reported encouraging results in reducing graft-versus-host disease (GVHD) incidence in patients receiving hematopoietic stem cell transplants.

The synthesis of 9,14-deepoxy-rapamycin derivatives involves intricate chemical transformations that require precise control over stereochemistry and regioselectivity. Researchers have employed advanced techniques such as enzymatic catalysis and microwave-assisted synthesis to optimize the production process. These methods not only enhance yield but also minimize environmental impact, aligning with current green chemistry principles.

Moreover, the application of computational chemistry tools has significantly accelerated the discovery of novel rapamycin derivatives. By leveraging molecular docking and machine learning algorithms, scientists can predict the binding affinities of various rapamycin analogs to their target proteins with high accuracy. This approach has facilitated the identification of lead compounds with superior therapeutic profiles.

Looking ahead, the integration of nanotechnology with rapamycin derivatives holds immense promise for overcoming challenges related to drug delivery. Liposomal formulations and polymeric nanoparticles have been explored as carriers to enhance the stability and targeting efficiency of these compounds. Early-stage studies indicate that such formulations could drastically improve treatment outcomes while reducing systemic side effects.

In conclusion, CAS No. 150821-39-9: 9,14-deepoxy-rapamycin derivatives represent a cutting-edge advancement in macrolide-based therapeutics. With ongoing research focusing on optimizing their pharmacological properties and expanding their therapeutic applications, these compounds are poised to make a significant impact on modern medicine.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd